Cas no 1488567-75-4 (5-Amino-3-(methoxymethyl)-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 5-Amino-3-(methoxymethyl)-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 1488567-75-4
• MF: C₇H₁₁N₃O₃
• MW: 185.180541276932
• CID: 5702081
• PubChem ID: 65364563
• Update Time: 2025-08-05

5-Amino-3-(methoxymethyl)-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 5-amino-3-(methoxymethyl)-1-methyl-
• CS-0349219
• AKOS014700214
• EN300-804110
• 5-amino-3-(methoxymethyl)-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 5-Amino-3-(methoxymethyl)-1-methylpyrimidine-2,4(1h,3h)-dione
• 1488567-75-4
• 5-Amino-3-(methoxymethyl)-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C7H11N3O3/c1-9-3-5(8)6(11)10(4-13-2)7(9)12/h3H,4,8H2,1-2H3
• InChI Key： ZXVMTWKRPRBRQZ-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C=C(N)C(=O)N1COC

Computed Properties

• Exact Mass: 185.08004122g/mol
• Monoisotopic Mass: 185.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 75.9Ų

Experimental Properties

• Density: 1.282±0.06 g/cm3(Predicted)
• Boiling Point: 275.0±50.0 °C(Predicted)
• pka: 3.26±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 5-Amino-3-(methoxymethyl)-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

Research Brief on 5-Amino-3-(methoxymethyl)-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS: 1488567-75-4)

The compound 5-Amino-3-(methoxymethyl)-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS: 1488567-75-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrimidine-2,4-dione core, exhibits promising pharmacological properties, particularly in the context of enzyme inhibition and drug discovery. Recent studies have explored its potential as a scaffold for designing novel therapeutic agents, with a focus on its interactions with biological targets such as kinases and proteases.

One of the key areas of investigation has been the compound's role as a precursor or intermediate in the synthesis of more complex molecules. Researchers have utilized its reactive amino and methoxymethyl groups to develop derivatives with enhanced bioactivity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that modifications at the 5-amino position could significantly alter the compound's binding affinity to specific enzyme active sites, opening new avenues for targeted drug design.

In addition to its synthetic utility, 5-Amino-3-(methoxymethyl)-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione has been evaluated for its potential as a standalone therapeutic agent. Preliminary in vitro studies have shown that it exhibits moderate inhibitory activity against certain inflammatory mediators, suggesting possible applications in treating chronic inflammatory diseases. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic and safety profiles.

The compound's mechanism of action has also been a subject of recent research. Computational modeling and X-ray crystallography studies have provided insights into its binding modes with various biological targets. For example, a 2024 study revealed that the compound's tetrahydropyrimidine ring forms critical hydrogen bonds with residues in the active site of a target enzyme, thereby stabilizing the enzyme-inhibitor complex. These findings are instrumental in guiding the rational design of more potent and selective inhibitors.

Despite these advancements, challenges remain in optimizing the compound's physicochemical properties, such as solubility and metabolic stability. Researchers are actively exploring formulation strategies, including prodrug approaches and nanoparticle-based delivery systems, to overcome these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 5-Amino-3-(methoxymethyl)-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS: 1488567-75-4) represents a versatile and promising candidate in the realm of drug discovery. Its unique structural features and demonstrated bioactivity make it a valuable tool for developing novel therapeutics. Continued research efforts are likely to uncover additional applications and refine its role in addressing unmet medical needs.